Cas no 1000774-33-3 (7-Hydroxybenzo[b]thiophene-6-carboxylic acid)
1000774-33-3 structure
Product Name:7-Hydroxybenzo[b]thiophene-6-carboxylic acid
CAS No:1000774-33-3
MF:C9H6O3S
MW:194.207141399384
CID:2115547
Update Time:2023-08-04
7-Hydroxybenzo[b]thiophene-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 7-hydroxyBenzo[b]thiophene-6-carboxylic acid
- NVSUDGKILAXYFK-UHFFFAOYSA-N
- 7-hydroxy-benzo[b]thiophene-6-carboxylic acid
- 7-Hydroxybenzo[b]thiophene-6-carboxylic acid
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- Inchi: 1S/C9H6O3S/c10-7-6(9(11)12)2-1-5-3-4-13-8(5)7/h1-4,10H,(H,11,12)
- InChI Key: NVSUDGKILAXYFK-UHFFFAOYSA-N
- SMILES: S1C=CC2C=CC(C(=O)O)=C(C1=2)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Topological Polar Surface Area: 85.8
7-Hydroxybenzo[b]thiophene-6-carboxylic acid Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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